N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C18H23NO3S2/c20-9-10-22-14(15-5-3-11-23-15)13-19-17(21)18(7-1-2-8-18)16-6-4-12-24-16/h3-6,11-12,14,20H,1-2,7-10,13H2,(H,19,21)
• InChI Key: ZZBDRHYIGSONFR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)NCC(C3=CC=CS3)OCCO
• Molecular Formula: C18H23NO3S2
• Molecular Weight: 365.5 g/mol
• CAS No.: 2034468-01-2

Description

N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C18H23NO3S2 and its molecular weight is 365.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research on compounds structurally related to "N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide" has been conducted to explore their synthesis and potential biological activities. For instance, a study by Altundas et al. (2010) synthesized novel cycloalkylthiophene-Schiff bases and their metal complexes, investigating their antibacterial and antifungal activities. The findings indicated that some compounds exhibited activity comparable to standard antibiotics against various bacteria and yeast, highlighting the potential for developing new antimicrobial agents (Altundas et al., 2010).

Chemical Synthesis Techniques

The synthesis of related compounds has been explored to enhance understanding of chemical reactions and synthesis techniques. Asghari et al. (2008) described the synthesis of functionalized stable phosphorus ylides, demonstrating a method for producing cyclobutene derivatives through intramolecular Wittig reactions (Asghari et al., 2008).

Anticancer Drug Design

Sosnovsky et al. (1986) focused on designing N,N:N',N':N'',N''-tri-1,2-ethanediylphosphorothioic triamide (TEPA) analogues, aiming at anticancer drug development. The study introduced modifications to increase therapeutic indexes, suggesting a methodology for enhancing anticancer drug efficacy (Sosnovsky et al., 1986).

Molecular Docking and Antimicrobial Activity

Research by Raghavendra et al. (2016) synthesized lignan conjugates and evaluated their antimicrobial and antioxidant activities. The study also included molecular docking to predict interactions, highlighting the integration of computational and experimental approaches in drug discovery (Raghavendra et al., 2016).